Cas no 808764-27-4 (1-Acetyl-4-chloro-5(3)-methyl-3(5)-(trifluoromethyl)pyrazole)

• Product Name: 1-Acetyl-4-chloro-5(3)-methyl-3(5)-(trifluoromethyl)pyrazole
• CAS No: 808764-27-4
• MF: C₇H₆ClF₃N₂O
• MW: 226.583550930023
• CID: 1004729
• PubChem ID: 2735842
• Update Time: 2025-04-20

1-Acetyl-4-chloro-5(3)-methyl-3(5)-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-4-chloro-5(3)-methyl-3(5)-(trifluoromethyl)pyrazole
• 1-[4-chloro-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]ethanone
• 1-acetyl-4-chloro-3(5)-trifluoromethyl-5(3)-(methyl)pyrazole
• 1-Acetyl-4-chloro-5(3)-methyl-3(5)-trifluoromethyl pyrazole
• DTXSID10370983
• 1-(4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-one
• MFCD00153623
• AKOS007930768
• 808764-27-4
• 1-(4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethanone
• 1-acetyl-4-chloro-5-methyl-3-(trifluoromethyl)-1h-pyrazole
• 1-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-one
• DB-201512
• NERAROFZQWLXHC-UHFFFAOYSA-N
• 231301-10-3

• MDL： MFCD00153623
• Inchi： 1S/C7H6ClF3N2O/c1-3-5(8)6(7(9,10)11)12-13(3)4(2)14/h1-2H3
• InChI Key： NERAROFZQWLXHC-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NN(C(C)=O)C=1C

Computed Properties

• Exact Mass: 226.0120750g/mol
• Monoisotopic Mass: 226.0120750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

1-Acetyl-4-chloro-5(3)-methyl-3(5)-(trifluoromethyl)pyrazole Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides